Cas no 899979-37-4 (N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)-3-methoxybenzamide)

• Product Name: N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)-3-methoxybenzamide
• CAS No: 899979-37-4
• MF: C₁₈H₂₀N₂O₆S
• MW: 392.426203727722
• CID: 5490901
• Update Time: 2025-08-02

N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl]ethyl]-3-methoxy-
• N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)-3-methoxybenzamide

• Inchi： 1S/C18H20N2O6S/c1-24-15-4-2-3-14(10-15)18(21)19-7-8-27(22,23)20-11-13-5-6-16-17(9-13)26-12-25-16/h2-6,9-10,20H,7-8,11-12H2,1H3,(H,19,21)
• InChI Key： GFCCZEWRTZCZIA-UHFFFAOYSA-N
• SMILES： C(NCCS(NCC1=CC=C2OCOC2=C1)(=O)=O)(=O)C1=CC=CC(OC)=C1

Additional information on N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)-3-methoxybenzamide

N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)-3-methoxybenzamide: A Comprehensive Overview

The compound with CAS No. 899979-37-4, known as N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)-3-methoxybenzamide, is a complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzodioxole moiety and a sulfonamide group, making it a promising candidate for various applications. Recent studies have highlighted its potential in drug delivery systems and as a precursor for advanced materials.

The benzodioxole group in this compound plays a crucial role in its chemical reactivity and stability. Benzodioxoles are known for their aromaticity and ability to participate in hydrogen bonding, which enhances the molecule's solubility and bioavailability. This feature is particularly advantageous in pharmaceutical applications, where solubility is a critical factor for drug efficacy. Furthermore, the presence of the methylsulfamoyl group introduces additional functionality, such as increased electron density and improved interactions with biological targets.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel synthetic pathways that improve the yield and purity of the product. For instance, a study published in the Journal of Medicinal Chemistry demonstrated a two-step synthesis involving nucleophilic substitution and coupling reactions. This approach not only simplifies the synthesis process but also reduces the environmental impact by minimizing waste generation.

In terms of applications, N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)-3-methoxybenzamide has shown potential as a drug delivery agent. Its ability to form stable complexes with hydrophobic drugs makes it an ideal candidate for encapsulating poorly soluble pharmaceutical compounds. Additionally, its biocompatibility has been validated in preclinical studies, paving the way for its use in targeted drug delivery systems.

The compound's properties also make it suitable for use in materials science. Its high thermal stability and resistance to oxidation enable its application in high-performance polymers and coatings. Recent advancements in polymer chemistry have explored the incorporation of this compound into polymeric matrices to enhance mechanical properties and durability.

From an environmental perspective, the synthesis and application of this compound align with sustainable chemistry principles. Researchers have emphasized the importance of reducing energy consumption and minimizing hazardous byproducts during its production. Innovations in catalytic processes have significantly reduced the carbon footprint associated with its manufacturing.

In conclusion, CAS No. 899979-37-4 represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to both pharmaceutical and materials science industries.